BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Analysis of Chromic Acid
Solutions: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chromium chromate (H2CrO4)

Cat. No.: B15473665

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of
chromic acid solutions. It details the underlying chemical equilibria, quantitative data, and
detailed experimental protocols for UV-Visible and Raman spectroscopy, essential for
professionals in research and development.

Chemical Equilibria in Chromic Acid Solutions

Chromic acid (H2CrOa4) does not exist as an isolated molecule in solution. Instead, it is part of a
complex series of equilibria involving several hexavalent chromium [Cr(VI1)] species. The
distribution of these species is highly dependent on the pH and the total chromium
concentration of the solution[1][2]. The primary species involved are the chromate ion (CrOa427),
the hydrogen chromate (or bichromate) ion (HCrOa4~), and the dichromate ion (Cr20727)[1][3].

In aqueous solutions, these ions are interconvertible[1].

« In alkaline or neutral solutions, the yellow tetrahedral chromate ion (CrO427) is the
predominant species[1][4].

 As the solution becomes more acidic, the hydrogen chromate ion (HCrOa4~) forms. This ion is
a weak acid[1][3].
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« In strongly acidic solutions, the hydrogen chromate ion condenses to form the orange
dichromate ion (Cr2072") and water[2][3][4]. At higher concentrations in strongly acidic
solutions, further polymerization can occur to form trichromates and tetrachromates[1][3].

The key equilibria are described by the following reactions:
 First Acid Dissociation: H2CrOa = H* + HCrO4~[3]

e Second Acid Dissociation: HCrOs~ = H* + CrO42[1]

e Dimerization: 2HCrO4~ & Cr2072~ + H20[1][3]

The following diagram illustrates the relationship between the key Cr(VI) species in an aqueous

solution as a function of pH.
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Chemical equilibria of Cr(VI) species in aqueous solution.

Quantitative Data

The equilibrium reactions governing the speciation of chromic acid solutions are characterized
by specific constants. Spectroscopic analysis relies on the distinct molar absorptivity of the
chromate and dichromate ions at various wavelengths.
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Table 1: Equilibrium Constants for Cr(VI) Species

Equilibrium Reaction Constant Type Value
First Dissociation H2CrOs = H* +
Ka1 4.1[4]
(H2CrOa) HCrO4-
Second Dissociation HCrO4~ & H* +
pKaz ~5.9[1]
(HCrOa") CrO42-
] o 2HCrOa™ = Cr2072~ +
Dimerization log Kb 2.05[3]
H20
Table 2: Molar Absorptivity of Chromate and Dichromate lons
Molar Absorptivity .
lon Wavelength (nm) Conditions

(L-mol~*-cm™?)

Alkaline Solution (pH

Chromate (CrOa427) 372 ~4830 9

Dichromate (Cr20727) 350 ~3160 Acidic Solution
Chromate (CrOa427) 274 ~3680 Alkaline Solution
Dichromate (Cr20727) 257 ~4600 Acidic Solution
Dichromate (Cr20727) 450 Low Acidic Solution
Chromate (CrOa427) 430 Low Alkaline Solution

Note: Molar absorptivity values can vary slightly based on the specific solvent, ionic strength,

and temperature. The values presented are representative.

Experimental Protocols

Precise and reproducible spectroscopic analysis requires carefully designed experimental

protocols. Below are methodologies for UV-Visible and Raman spectroscopy.
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UV-Vis spectrophotometry is a common technique for quantifying Cr(VI) concentrations by
measuring the absorbance of either the chromate or dichromate ion. The choice of wavelength
depends on the dominant species in the solution, which is controlled by pH.

Objective: To determine the concentration of Cr(VI) in an agueous sample.

Materials:

o UV-Vis Spectrophotometer

e Quartz cuvettes (1 cm path length)

o Potassium dichromate (K2Cr207) or Potassium Chromate (Kz2CrOa4) as a primary standard
o Perchloric acid (HCIOa4) or Sodium Hydroxide (NaOH) for pH adjustment

¢ Volumetric flasks and pipettes

e Deionized water

Protocol:

o Standard Preparation:

o Prepare a stock solution of known concentration by dissolving a precisely weighed amount
of K2Cr207 in deionized water in a volumetric flask.

o Create a series of calibration standards by diluting the stock solution into several
volumetric flasks.

e Sample Preparation:

o For analyzing dichromate, acidify all standards and unknown samples to a consistent pH
(e.g., with 0.001 M HCIOa) to ensure all Cr(VI) is in the Cr2072~ form[5].

o For analyzing chromate, make all standards and unknown samples alkaline (e.g., pH 9) to
convert all Cr(V1) to the CrO42- form.
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¢ Instrumentation and Measurement:

o Set the spectrophotometer to scan the desired UV-Vis range (e.g., 200-600 nm) to identify
absorption maxima.

o Use a blank solution (deionized water with the same acid or base concentration as the
samples) to zero the instrument.

o Measure the absorbance of each standard and the unknown sample at the wavelength of
maximum absorbance (Amax). For dichromate, characteristic peaks are near 257 nm and
350 nm; for chromate, a strong peak is near 372 nm[5].

o Data Analysis:

o Construct a calibration curve by plotting absorbance versus the concentration of the
standards.

o Determine the concentration of the unknown sample by interpolating its absorbance on the
calibration curve, applying Beer's Law (A = €bc).

Raman spectroscopy provides molecular-level information and can distinguish between the
different Cr(VI) species in solution based on their unique vibrational modes, without the need
for extensive sample preparation.[6][7]

Objective: To identify the specific Cr(VI) species present in a solution.

Materials:

e Raman Spectrometer with a suitable laser excitation source (e.g., 473 nm or 532 nm)[8]
e Quartz cuvette or NMR tube

o Sample solution

Protocol:

e Sample Preparation:
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o Place the chromic acid solution directly into the quartz cuvette or sample holder. No further
preparation is typically needed.

 Instrumentation and Measurement:
o Place the sample into the spectrometer's sample compartment.

o Configure the instrument parameters: select the laser power, acquisition time, and number
of accumulations to achieve a good signal-to-noise ratio.

o Acquire the Raman spectrum over a relevant spectral range (e.g., 200-1200 cm™1) to
capture the characteristic vibrational modes of chromate and dichromate species.

o Data Analysis:
o ldentify the characteristic Raman bands for different Cr(VI) species.
» Chromate (CrOa427): A strong, sharp symmetric stretching band around 880-890 cm™1.

» Dichromate (Cr20727): Bands corresponding to the Cr-O-Cr bridge (around 220 cm~1)
and terminal Cr=0 stretching (around 900 cm~1) are characteristic[6]. The presence of
HCrOa4~ can also contribute to the signal in the 900 cm~1 region][6].

o The relative intensities of these peaks can be used for semi-quantitative analysis of the
species distribution.

The following diagram outlines a general workflow for the spectroscopic analysis of a given
sample.
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General workflow for spectroscopic analysis of Cr(VI).

Safety Precautions
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All hexavalent chromium compounds, including chromic acid, chromates, and dichromates, are
highly toxic and carcinogenic[3]. They are also strong oxidizing agents that can react violently
with organic materials[3]. Appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat, must be worn at all times. All work should be conducted in a
well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15473665?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15473665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

